Cas no 1564995-04-5 (1,1-difluoro-3-(1-methyl-1H-imidazol-2-yl)propan-2-one)

• Product Name: 1,1-difluoro-3-(1-methyl-1H-imidazol-2-yl)propan-2-one
• CAS No: 1564995-04-5
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• MDL: MFCD26045304
• CID: 5684002
• PubChem ID: 112574355
• Update Time: 2025-05-20

1,1-difluoro-3-(1-methyl-1H-imidazol-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(1-methyl-1H-imidazol-2-yl)propan-2-one
• 1564995-04-5
• EN300-2559114
• 1,1-Difluoro-3-(1-methylimidazol-2-yl)propan-2-one

• MDL： MFCD26045304
• Inchi： 1S/C7H8F2N2O/c1-11-3-2-10-6(11)4-5(12)7(8)9/h2-3,7H,4H2,1H3
• InChI Key： IEEWNKFEEWHLGZ-UHFFFAOYSA-N
• SMILES： FC(C(CC1=NC=CN1C)=O)F

Computed Properties

• Exact Mass: 174.06046921g/mol
• Monoisotopic Mass: 174.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1,1-difluoro-3-(1-methyl-1H-imidazol-2-yl)propan-2-one

Research Brief on 1,1-difluoro-3-(1-methyl-1H-imidazol-2-yl)propan-2-one (CAS: 1564995-04-5)

1,1-difluoro-3-(1-methyl-1H-imidazol-2-yl)propan-2-one (CAS: 1564995-04-5) is a novel fluorinated compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoro and imidazole moieties, exhibits promising potential as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics targeting various diseases.

The compound's structural features, including the electron-withdrawing difluoro group and the heterocyclic imidazole ring, contribute to its reactivity and binding affinity toward biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of potent kinase inhibitors, showcasing its role in modulating protein-protein interactions. The study highlighted the compound's ability to enhance metabolic stability and improve pharmacokinetic properties in preclinical models.

Recent advancements in synthetic methodologies have enabled more efficient routes to produce 1,1-difluoro-3-(1-methyl-1H-imidazol-2-yl)propan-2-one with high purity and yield. A team at the University of Cambridge reported a novel catalytic asymmetric synthesis approach in 2024, achieving enantioselective control over the compound's stereochemistry. This breakthrough has opened new avenues for the development of chiral derivatives with enhanced biological activity.

In terms of biological applications, preliminary studies have investigated the compound's potential as a modulator of inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its ability to selectively inhibit specific isoforms of phosphodiesterase enzymes, suggesting possible applications in treating autoimmune disorders. The compound's unique electronic properties, conferred by the difluoro group, appear to play a critical role in its target engagement and selectivity profile.

Ongoing research is exploring the compound's utility in PET (positron emission tomography) tracer development, leveraging the fluorine atoms for radiolabeling applications. Early-stage investigations at several pharmaceutical companies have identified derivatives of 1,1-difluoro-3-(1-methyl-1H-imidazol-2-yl)propan-2-one as promising candidates for imaging neurological targets, particularly in Alzheimer's disease research.

From a safety and toxicological perspective, recent in vitro studies have shown favorable cytotoxicity profiles for this compound at therapeutic concentrations. However, comprehensive in vivo studies are still needed to fully evaluate its pharmacological potential. The compound's stability under physiological conditions and its metabolic fate are currently being investigated by multiple research groups worldwide.

Looking forward, 1,1-difluoro-3-(1-methyl-1H-imidazol-2-yl)propan-2-one represents an exciting scaffold for medicinal chemistry optimization. Its unique combination of structural features offers multiple points for derivatization, making it a valuable tool for structure-activity relationship studies. As research progresses, we anticipate seeing more applications of this compound in targeted drug delivery systems and as a probe for chemical biology investigations.